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Compound of Interest

Amodiaquine dihydrochloride
Compound Name:
dihydrate

Cat. No.: B000193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, physicochemical
properties, synthesis, and mechanism of action of amodiaquine dihydrochloride dihydrate, a
crucial antimalarial agent. The information is curated for researchers, scientists, and
professionals involved in drug development and related fields.

Molecular Structure and Physicochemical
Properties

Amodiaquine dihydrochloride dihydrate is a 4-aminoquinoline derivative. Its chemical
structure consists of a 7-chloroquinoline core linked to a 4-aminophenol moiety, which is further
substituted with a diethylaminomethyl group. The dihydrochloride dihydrate form indicates the
presence of two hydrochloride molecules and two water molecules in the crystal lattice.

The key physicochemical properties of amodiaquine dihydrochloride dihydrate are
summarized in the table below, providing a ready reference for experimental design and
formulation development.
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Chemical Formula

C20H22CIN30-2HCI-2H20

[1](21[3]

Molecular Weight 464.81 g/mol [1][2][3]14]

CAS Number 6398-98-7 [2][31[4]

Appearance Light yellow powder/solid [5]
Water: 25 mg/mL, 92 mg/mL

Solubility (197.93 mM) DMSO: 90 [1][2]
mg/mL Ethanol: Insoluble

) ) Not explicitly found in search

Melting Point
results

pKa (Strongest Acidic) 9.03 [6]

pKa (Strongest Basic) 10.04 [6]

logP 4.83 [6]

UV max (Amax)

342 nm (in Methanol)

[5]

Synthesis of Amodiaquine Dihydrochloride

Dihydrate

The synthesis of amodiaquine dihydrochloride dihydrate is a well-established process,

typically involving a multi-step chemical reaction sequence. A common and robustly described
method is a three-step synthetic route.[7][8] This process begins with a Mannich reaction,
followed by a substitution reaction with 4,7-dichloroquinoline, and concludes with rehydration to
yield the final product.[7][8]

A generalized workflow for the synthesis is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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